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Compound of Interest

Compound Name:
Dimethyl 2,6-

naphthalenedicarboxylate

Cat. No.: B1345185 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dimethyl 2,6-naphthalenedicarboxylate (DM-2,6-NDC) is an aromatic ester primarily utilized

as a monomer in the synthesis of high-performance polyesters, most notably polyethylene

naphthalate (PEN). Its rigid bicyclic aromatic structure imparts superior thermal, mechanical,

and barrier properties to the resulting polymers compared to their terephthalate-based

counterparts. While its principal application lies in materials science, the naphthalene scaffold

is a recurring motif in medicinal chemistry, suggesting potential, albeit underexplored,

relevance in drug discovery and development. This guide provides a detailed overview of the

technical data and experimental protocols associated with DM-2,6-NDC.

Chemical Identity
Property Value

CAS Number 840-65-3[1]

Molecular Formula C₁₄H₁₂O₄[2]

Molecular Weight 244.24 g/mol [1]

IUPAC Name dimethyl naphthalene-2,6-dicarboxylate[2]
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Synonyms:

Dimethyl naphthalene-2,6-dicarboxylate[2]

2,6-Dicarbomethoxynaphthalene

Naphthalene-2,6-dicarboxylic acid, dimethyl ester

NDC

ndcm

Physicochemical Properties
Property Value Source

Melting Point 187-193 °C [1]

Boiling Point > 300 °C OECD SIDS

Density 1.2379 g/cm³ (rough estimate) ChemBK

Vapor Pressure 3.3 x 10⁻⁴ Pa at 25 °C OECD SIDS

Water Solubility < 1 mg/L

log Pow 3.5 OECD SIDS

Form
Crystals or white

crystalline/flaky solid
[1]

Experimental Protocols
Synthesis of Dimethyl 2,6-Naphthalenedicarboxylate via
Esterification
The industrial synthesis of DM-2,6-NDC is typically achieved through the esterification of 2,6-

naphthalenedicarboxylic acid (2,6-NDA) with methanol. Several methods have been reported,

and the following is a generalized protocol based on patented procedures.

Materials:
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2,6-Naphthalenedicarboxylic acid (2,6-NDA)

Methanol

Catalyst (e.g., sulfuric acid, sodium tungstate, or molybdenum oxide)[3][4]

Solvent (e.g., trimethyl trimellitate, optionally mixed with methyl benzoate or dimethyl o-

phthalate)[3]

High-pressure reactor with agitation and a distillation setup

Procedure:

A slurry is prepared by mixing 2,6-NDA, an excess of methanol, the chosen solvent, and a

catalytic amount of the selected catalyst.[3] The ratio of reactants and solvent can be

optimized; for instance, a weight ratio of 1:3:3 for 2,6-NDA to trimethyl trimellitate to

methanol has been described.[3]

The slurry is fed into a high-pressure reactor.

The reactor is heated to a temperature ranging from 130°C to 215°C under pressure.[4]

The reaction mixture is continuously agitated for a duration of 3 to 6 hours.[4]

During the reaction, water and unreacted methanol are continuously removed by distillation.

Upon completion, the reaction product is analyzed for the yield of DM-2,6-NDC, which can

reach over 90 mol%.[3][4]

The crude product can be further purified by recrystallization.

Synthesis of Polyethylene Naphthalate (PEN) from
Dimethyl 2,6-Naphthalenedicarboxylate
DM-2,6-NDC is a key monomer for the production of PEN via a two-step melt polymerization

process involving transesterification and subsequent polycondensation.[5]

Materials:
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Dimethyl 2,6-naphthalenedicarboxylate (DM-2,6-NDC)

Ethylene glycol

Transesterification catalyst (e.g., zinc acetate or manganese acetate)[6]

Polycondensation catalyst (e.g., antimony trioxide)[5][6]

Stabilizer (e.g., phosphoric acid)[5]

Polymerization reactor equipped with a stirrer, nitrogen inlet, and vacuum system

Procedure:

Step 1: Transesterification

DM-2,6-NDC and an excess of ethylene glycol are charged into the reactor along with the

transesterification catalyst.[5]

The mixture is heated to a temperature range of 180-260°C under a nitrogen atmosphere.[6]

[7]

Methanol is liberated as a byproduct and removed from the reactor via distillation.[6] This

step results in the formation of bis(2-hydroxyethyl) naphthalate and its oligomers.[5][6]

Step 2: Polycondensation

The polycondensation catalyst and a stabilizer are added to the reactor. The stabilizer helps

to deactivate the transesterification catalyst.

The temperature is gradually increased to 270-300°C, and the pressure is reduced to below

1 Torr.[5][6]

Under these conditions, ethylene glycol is removed, and the molecular weight of the polymer

increases. This process is monitored by the increase in viscosity of the melt.

The reaction is continued until the desired molecular weight of the PEN polymer is achieved.
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Visualized Workflows
Synthesis of Dimethyl 2,6-Naphthalenedicarboxylate
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Caption: Workflow for the synthesis of Dimethyl 2,6-naphthalenedicarboxylate.

Polymerization of DM-2,6-NDC to Polyethylene
Naphthalate (PEN)
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Monomers & Catalysts
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Caption: Workflow for the synthesis of Polyethylene Naphthalate (PEN).

Toxicological Data
Test Species Result

Acute Oral LD50 Rat > 5000 mg/kg

Acute Dermal LD50 Rat > 2000 mg/kg

Skin Irritation Rabbit Slight irritant

Skin Sensitization Guinea Pig Not a sensitizer

Genotoxicity In vitro assays
Not genotoxic (with limitations

due to insolubility)
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A 28-day oral toxicity study in rats showed no treatment-related toxic effects.

Relevance to Drug Development
Direct studies on the biological activity or signaling pathways of Dimethyl 2,6-
naphthalenedicarboxylate are not prominent in the current scientific literature. Its primary role

is as a monomer in polymer synthesis. However, the naphthalene core is a well-established

scaffold in medicinal chemistry, appearing in numerous approved drugs and biologically active

compounds.[8]

Naphthalene derivatives have been investigated for a wide range of therapeutic applications,

including:

Antimicrobial agents: Naphthalene-based compounds have shown activity against various

bacteria and fungi.[8][9]

Anti-inflammatory drugs: The non-steroidal anti-inflammatory drug (NSAID) Naproxen

features a naphthaleneacetic acid core.[10]

Anticancer agents: Certain naphthalene-chalcone derivatives have demonstrated significant

activity against cancer cell lines.[8]

Antiviral and antihypertensive properties: The naphthalene scaffold has been explored for

these and other activities.[8]

The metabolic fate of naphthalene itself has been studied, revealing pathways involving the

formation of reactive oxygen species, which contribute to its cytotoxicity.[8][11] While DM-2,6-

NDC is not directly implicated in these pathways, the general toxicological profile of

naphthalene-containing compounds is an important consideration for any potential biological

application.

For drug development professionals, DM-2,6-NDC and its parent acid, 2,6-

naphthalenedicarboxylic acid, can be considered as potential starting materials or scaffolds for

the synthesis of novel chemical entities. The dicarboxylate functionality allows for derivatization

to create diverse libraries of compounds for screening.[12]

Conclusion
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Dimethyl 2,6-naphthalenedicarboxylate is a well-characterized chemical with a clearly

defined primary application in the field of polymer science. Its synthesis and polymerization are

well-documented processes. While direct biological data on DM-2,6-NDC is scarce, the

prevalence of the naphthalene scaffold in medicinal chemistry suggests that this and related

compounds could serve as valuable building blocks for the design and synthesis of new

therapeutic agents. Further research would be required to explore any intrinsic biological

activity of DM-2,6-NDC and its derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comprehensive Technical Guide to Dimethyl 2,6-
Naphthalenedicarboxylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1345185#dimethyl-2-6-naphthalenedicarboxylate-
cas-number-and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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